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Introduction
Calcium fructoborate is a complex of calcium, fructose, and boron found in plants and

commercially synthesized for use in dietary supplements.[1][2][3] Its characterization is crucial

for quality control, stability testing, and understanding its biological activity. This document

provides detailed application notes and protocols for the analytical techniques used to

characterize calcium fructoborate, ensuring its identity, purity, and strength. The molecular

formula for calcium fructoborate has been identified as Ca[(C6H10O6)2B]2·4H2O.[3][4][5]

Spectroscopic Techniques
Spectroscopic methods are fundamental for elucidating the molecular structure and

composition of calcium fructoborate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural confirmation, identification, and

quantification of calcium fructoborate and related substances like free borate and fructose.[2]

[6] Both liquid-state and solid-state NMR are utilized.[2][6]

Application:
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Structural elucidation and confirmation of the fructoborate complex.

Identification and quantification of the mono- and di-ester forms of the complex.[2][7]

Quantification of free borate and free fructose.[2][6]

Stability testing of the complex under various conditions.[2][6]

Experimental Protocol: Quantitative ¹¹B and ¹³C NMR[2][6]

Sample Preparation:

For liquid-state NMR, dissolve a precisely weighed amount of the calcium fructoborate
sample in deuterium oxide (D₂O).

For solid-state NMR, pack the powdered sample into an appropriate MAS rotor and weigh

it to the nearest 0.1 mg.[8][9]

¹¹B NMR Acquisition (for quantification of fructoborate complex and free borate):

Spectrometer: Utilize a standard NMR spectrometer.

Acquisition: Acquire spectra with Magic Angle Spinning (MAS) or under static conditions.

[6]

Method: A quantitative ¹¹B NMR method can be developed to quantify the amount of

fructoborate present in various formulations.[2]

¹³C NMR Acquisition (for quantification of free fructose and characterization of the complex):

Spectrometer: Utilize a standard NMR spectrometer.

Liquid-State ¹³C NMR:

Acquire spectra to identify and quantify free fructose. A 3-7 ppm downfield shift of the

fructose resonances is observed for the carbons coordinated to borate.[6]

Solid-State ¹³C CP-MAS NMR:
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Contact Time: 1 ms (variable amplitude).

Relaxation Delay: 8 seconds.

Acquisition Time: 25.6 ms.

Spectral Width: 40 kHz.

Number of Scans: 4096.[6]

Data Analysis:

Integrate the areas of the relevant peaks in the ¹¹B and ¹³C NMR spectra.

Calculate the molar ratios of the fructoborate complex, free borate, and free fructose

based on the integrated peak areas and sample weight.[6]

Fourier-Transform Infrared (FTIR) and Raman
Spectroscopy
FTIR and Raman spectroscopy are vibrational spectroscopy techniques used to identify

functional groups and confirm the molecular structure of calcium fructoborate by comparing

its spectrum to that of its precursors (fructose, boric acid, calcium carbonate).[3][10][11]

Application:

Confirmation of the formation of the calcium fructoborate complex.

Identification of characteristic vibrational bands.

Comparison with precursor materials to ensure reaction completion.

Experimental Protocol: FTIR and Raman Spectroscopy[3][12]

FTIR Spectroscopy:

Instrument: PerkinElmer Spectrum 100 spectrometer (or equivalent).[3][12]

Accessory: Universal Attenuated Total Reflection (UATR).[12]
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Spectral Range: 650-4000 cm⁻¹.[3][12]

Resolution: 4 cm⁻¹.[12]

Procedure: Place the sample directly on the UATR crystal and collect the spectrum. The

vibrational bands of fructose are present in the calcium fructoborate spectrum, but with

diminished intensity due to new interactions in the complex molecule.[3]

Raman Spectroscopy:

Instrument: Jobin Yvon HR640 spectrometer with an Andor CCD detector (or equivalent).

[12]

Laser Excitation: 514.5 nm line of an Ar⁺ laser.[12]

Laser Power: 63.02 mW.[12]

Spectral Range: 400-4000 cm⁻¹.[1][10]

Procedure: Place the sample in the path of the laser beam and collect the scattered light.

Data Presentation: Characteristic Vibrational Bands

Technique
Wavenumber
(cm⁻¹)

Assignment Reference

FTIR ~3400
O-H stretching (water

of crystallization)
[1]

FTIR 1200 - 1770
C-O, C-C stretching,

O-H bending
[1]

FTIR 600 - 1050
C-O, C-C stretching,

B-O stretching
[1]

Raman 3314 B-O bond [3][12]

Raman 1471 - 1602 B-O bond [3][12]

Raman 851, 627 Crystallization water [3][12]
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Chromatographic Techniques
Chromatographic methods are essential for the separation, identification, and quantification of

calcium fructoborate and potential impurities.

High-Performance Thin-Layer Chromatography (HPTLC)
HPTLC is a simple, rapid, and precise method for the simultaneous identification and

quantification of boric acid and calcium fructoborate in bulk materials and dietary

supplements.[13][14]

Application:

Simultaneous quantification of boric acid and calcium fructoborate.[13]

Quality control of dietary supplements.[15]

Experimental Protocol: HPTLC-Densitometry[13][14]

Stationary Phase: HPTLC silica gel G 60 F₂₅₄ precoated glass plates.[13][15]

Sample and Standard Preparation:

Prepare standard solutions of boric acid and calcium fructoborate in water.

Extract samples of dietary supplements with water.

Mobile Phase: 2-propanol–water 8:2 (v/v).[13][15]

Development: Develop the plate in a suitable chamber until the mobile phase front has

migrated a sufficient distance.

Detection:

Dry the plate with an air dryer.

Spray the plate with a 0.1% chlorogenic acid ethanolic solution.[14]

Visualize the plate at 365 nm.[14][15]
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Quantification: Use a densitometer to scan the plate and quantify the separated compounds

based on the peak areas. The Rբ values are approximately 0.83 for boric acid and 0.59 for

calcium fructoborate.[13][15]

Liquid Chromatography-Mass Spectrometry (LC-MS)
LC-MS provides a highly sensitive and specific method for the identification and quantification

of the fructoborate complex in various matrices, including food products.[16][17]

Application:

Identification and quantification of the fructoborate di-ester complex.[16][17]

Analysis of calcium fructoborate in complex matrices like food and dietary supplements.

Experimental Protocol: LC-MS[16][17]

Chromatography System: Ultra High-Performance Liquid Chromatography (UHPLC) system.

Column: Thermo Acclaim™ HILIC-10 (150mm x 2.1 mm, 3 µm particle size).[16]

Mobile Phase: Isocratic elution with 90% acetonitrile / 10% 0.1M ammonium acetate.[16]

Flow Rate: Not specified, optimize for best separation.

Injection Volume: 2 µL.[16]

Total Run Time: 12 minutes.[16]

Mass Spectrometry System: Q Exactive Orbitrap mass spectrometer (or equivalent).[16][17]

Ionization Source: Heated Electrospray Ionization (HESI) in negative mode.[16][18]

Detection:

Full MS Scan: Identify the precursor ion of the fructoborate di-ester at m/z 367.10522.[16]

[17]

MS/MS: Fragment the precursor ion for structural confirmation.[18]
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Quantification: Create a calibration curve using standard solutions of calcium fructoborate.

[16]

Other Analytical Techniques
Thermal Analysis (TGA/DTA)
Thermoanalytical techniques like Thermogravimetric Analysis (TGA) and Differential Thermal

Analysis (DTA) are used to study the thermal stability and decomposition of calcium
fructoborate.[1][19][20]

Application:

Determination of water of hydration.

Analysis of thermal decomposition stages.

Confirmation of the molecular formula.[5]

Experimental Protocol: TGA/DTA[20]

Instrument: Shimadzu TG-50 and DTA-50 (or equivalent).[20]

Sample Size: 10-20 mg.[20]

Crucible: Platinum.[20]

Atmosphere: Oxygen flow at 50 mL/min.[20]

Heating Rate: 5 °C/min.[20]

Temperature Range: Ambient to >800 °C.

DTA Standard: Al₂O₃.[20]

Data Presentation: Thermal Decomposition Stages

Methodological & Application
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Temperature Range
(°C)

Mass Loss Process Reference

Up to ~152 ~8-12%
Loss of hydration

water (endothermic)
[1][19][20]

152 - 850 ~75%

Decomposition of the

anhydrous complex

(exothermic stages)

[1][5][20]

>850 - Final residue: CaB₂O₄ [19][20]

X-ray Diffraction (XRD)
XRD is used to investigate the crystalline structure of materials. For calcium fructoborate, it is

used to assess its degree of crystallinity.

Application:

Determination of the crystalline or amorphous nature of calcium fructoborate.[1][10]

Experimental Protocol: X-ray Diffraction

Instrument: A standard X-ray diffractometer.

Radiation: Typically Cu Kα radiation.

Scan Range (2θ): 3° to 50°.[5]

Procedure: Place the powdered sample on a sample holder and perform the scan. The

resulting diffraction pattern for commercial calcium fructoborate typically shows broad

peaks, indicating a highly amorphous nature.[10][21]

Visualizations
Experimental Workflow: General Characterization
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General Workflow for Calcium Fructoborate Characterization
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Caption: General workflow for the characterization of calcium fructoborate.
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Caption: Relationship between techniques and the information obtained.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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